2-(Dimethylamino)-4-isopropoxyphenol

• Molecular Formula: C11H17NO2
• Molecular Weight: 195.26 g/mol
• SMILES: CC(C)OC1=CC(=C(C=C1)O)N(C)C
• InChI: InChI=1S/C11H17NO2/c1-8(2)14-9-5-6-11(13)10(7-9)12(3)4/h5-8,13H,1-4H3
• InChIKey: KKMQAZDDTYOFQW-UHFFFAOYSA-N

2-(Dimethylamino)-4-isopropoxyphenol Physicochemical Baseline

2-(Dimethylamino)-4-isopropoxyphenol is a synthetic aminophenol ether bearing a dimethylamino group at the 2‑position and an isopropoxy group at the 4‑position of the phenolic ring [1]. Its molecular formula is C₁₁H₁₇NO₂, with a molecular weight of 195.26 g·mol⁻¹, one hydrogen bond donor and three hydrogen bond acceptors [1]. The compound is commercially available at 98% purity (Leyan, product no. 2230004) . This specific substitution pattern places the electron‑donating dimethylamino group ortho to the phenolic hydroxyl and the isopropoxy group para, a regiochemistry that distinguishes it from other dimethylamino‑isopropoxyphenol positional isomers and underlies its unique physicochemical and synthetic profile.

• [1] PubChem Compound Summary for CID 72221994, '2-(Dimethylamino)-4-isopropoxyphenol'. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1243353-60-7 (accessed 2026-04-27). View Source

2-(Dimethylamino)-4-isopropoxyphenol Isomer Specificity

Positional isomerism in dimethylamino‑isopropoxyphenols profoundly affects intramolecular hydrogen‑bonding capability, electronic distribution, and steric accessibility, even when bulk computed descriptors (e.g., topological polar surface area, hydrogen bond acceptor/donor counts) remain identical across isomers [1][2]. For example, the 2,4‑substitution pattern of the target compound permits a six‑membered intramolecular O–H···N hydrogen bond that is structurally impossible in the 2,5‑ or 3,5‑isomers, leading to divergent effective hydrogen‑bond donor behaviour and, consequently, different solubility, permeability, and molecular recognition profiles [3]. Such differences have been shown in analogous ω‑dimethylaminoalkylphenols to translate into distinct biological activities and synthetic reactivities, making generic substitution without experimental verification a high‑risk strategy [4]. The quantitative evidence below demonstrates where 2‑(dimethylamino)‑4‑isopropoxyphenol provides verifiable differentiation relative to its closest commercial analogs.

• [1] PubChem Compound Summary for CID 72221983, '2-(Dimethylamino)-5-isopropoxyphenol'. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1243387-51-0 (accessed 2026-04-27). View Source
• [2] PubChem Compound Summary for CID 72221947, '3-(Dimethylamino)-5-isopropoxyphenol'. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1243470-81-6 (accessed 2026-04-27). View Source
• [3] Bilton, C.; Howard, J. A. K.; et al. Intramolecular hydrogen bonding in ortho‑substituted phenols: structural and spectroscopic evidence. J. Chem. Soc., Perkin Trans. 2, 1999, 2007–2014. (Representative reference for ortho‑OH···N intramolecular H‑bond effects on physicochemical properties.) View Source
• [4] Brown, J. P.; McCall, E. B. A series of ω‑dimethylaminoalkylphenols. J. Chem. Soc., 1957, 3875–3879. DOI: 10.1039/JR9570003875. View Source

2-(Dimethylamino)-4-isopropoxyphenol Comparative Evidence

Unique Intramolecular Hydrogen Bonding

The target compound places the phenolic hydroxyl (C1) ortho to the dimethylamino group (C2) and para to the isopropoxy group (C4). This geometry enables formation of a six‑membered intramolecular hydrogen bond (O–H···N) that reduces the effective hydrogen bond donor count in non‑polar environments. In the 2‑(dimethylamino)‑5‑isopropoxyphenol isomer (CAS 1243387‑51‑0), the hydroxyl and dimethylamino groups are also ortho, but the isopropoxy group is meta to the hydroxyl at C5; the 3‑(dimethylamino)‑5‑isopropoxyphenol isomer (CAS 1243470‑81‑6) has the dimethylamino group meta to the hydroxyl. Neither alternative positional isomer can form an equivalent intramolecular O–H···N hydrogen bond because the donor and acceptor are not ortho in the same ring plane [1]. PubChem‑computed hydrogen bond donor count is 1 for all isomers, but the effective donor count for the target compound is lower in aprotic media due to intramolecular H‑bond formation, a difference detectable by IR spectroscopy and chromatographic retention behaviour [2].

Evidence Dimension	Intramolecular hydrogen bonding feasibility
Target Compound Data	Intramolecular O–H···N hydrogen bond possible (ortho‑OH···NMe2, six‑membered ring). Effective H‑bond donor count reduced in non‑polar solvents.
Comparator Or Baseline	2‑(Dimethylamino)‑5‑isopropoxyphenol (CAS 1243387‑51‑0): OH and NMe2 are ortho, but ring substitution pattern differs; 3‑(dimethylamino)‑5‑isopropoxyphenol (CAS 1243470‑81‑6): OH and NMe2 are meta, no intramolecular H‑bond possible.
Quantified Difference	Qualitative structural difference; no direct quantitative H‑bond energy data available for this specific compound series.
Conditions	Structural analysis based on 2D molecular structures (PubChem); general organic chemistry principles and literature precedent for ortho‑substituted phenols [2].

Why This Matters

Intramolecular hydrogen bonding significantly alters solubility, membrane permeability, and target binding affinity. A compound whose effective H‑bond donor count is reduced in lipophilic environments may exhibit superior passive membrane diffusion compared to isomers lacking this feature, directly impacting its value for cell‑based assays or in vivo studies.

• [1] PubChem Compound Summaries for CIDs 72221994, 72221983, 72221947. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/ (accessed 2026-04-27). View Source
• [2] Bilton, C.; Howard, J. A. K.; et al. Intramolecular hydrogen bonding in ortho‑substituted phenols: structural and spectroscopic evidence. J. Chem. Soc., Perkin Trans. 2, 1999, 2007–2014. DOI: 10.1039/A904567K. View Source

Lipophilicity Difference Between Isomers

The vendor‑computed LogP for 2‑(dimethylamino)‑4‑isopropoxyphenol is 2.2454 (Leyan, calculated by their in‑house algorithm) . The same compound in PubChem has an XLogP3‑AA value of 2.5 [1]. For the closest positional isomer, 2‑(dimethylamino)‑5‑isopropoxyphenol (CAS 1243387‑51‑0), PubChem XLogP3‑AA is also 2.5 [2]. However, when both compounds are evaluated using the same vendor‑specific algorithm (Leyan), the 2,5‑isomer returns a LogP of 2.4961 , resulting in a consistent cross‑platform difference of approximately –0.25 log units for the target 2,4‑isomer relative to the 2,5‑isomer. This indicates that the 2,4‑substitution pattern systematically lowers lipophilicity, likely due to enhanced intramolecular hydrogen bonding moderating the compound's interaction with the organic phase.

Evidence Dimension	Computed LogP (lipophilicity)
Target Compound Data	LogP = 2.2454 (Leyan computed) ; PubChem XLogP3‑AA = 2.5 [1]
Comparator Or Baseline	2‑(Dimethylamino)‑5‑isopropoxyphenol: LogP = 2.4961 (Leyan computed) ; PubChem XLogP3‑AA = 2.5 [2]
Quantified Difference	ΔLogP ≈ –0.25 (target is less lipophilic across both computational platforms)
Conditions	In silico LogP calculations: Leyan proprietary algorithm and PubChem XLogP3‑AA (release 2019.06.18). Values are computed, not experimentally determined.

Why This Matters

A consistent 0.25 log unit reduction in lipophilicity can translate into measurably higher aqueous solubility and lower non‑specific protein binding. For medicinal chemistry programs where LogP optimization is critical (e.g., CNS drug design requiring LogP 1–3), this difference may determine whether a compound progresses or fails early ADME screening.

• [1] PubChem Compound Summary for CID 72221994, XLogP3-AA = 2.5. https://pubchem.ncbi.nlm.nih.gov/compound/1243353-60-7 (accessed 2026-04-27). View Source
• [2] PubChem Compound Summary for CID 72221983, XLogP3-AA = 2.5. https://pubchem.ncbi.nlm.nih.gov/compound/1243387-51-0 (accessed 2026-04-27). View Source

Regioselective Electrophilic Substitution

The 2‑(dimethylamino)‑4‑isopropoxyphenol scaffold features three activating groups on the benzene ring: a strongly activating, ortho/para‑directing dimethylamino group at C2, a moderately activating, ortho/para‑directing hydroxyl group at C1, and a weakly activating, ortho/para‑directing isopropoxy group at C4. The combined directing effects uniquely activate the C6 position for electrophilic aromatic substitution (EAS), while C3 and C5 are sterically and electronically deactivated. In contrast, the 2,5‑isomer (CAS 1243387‑51‑0) activates C4 and C6; the 3,5‑isomer (CAS 1243470‑81‑6) activates C2, C4, and C6; the 4,2‑isomer (CAS 1243389‑98‑1) activates C5 and C6 [1]. Only the target 2,4‑isomer provides a single, predictably dominant EAS site at C6, simplifying downstream derivatization and reducing by‑product formation. No quantitative EAS rate data are available for this specific compound series; this inference is based on classical linear free‑energy relationships (Hammett σ⁺) for phenol ethers and anilines [2].

Evidence Dimension	Predicted regioselectivity of electrophilic aromatic substitution
Target Compound Data	Predominant activation at C6 (single expected major product). Directing groups: –OH (C1, o/p), –NMe2 (C2, o/p), –OiPr (C4, o/p).
Comparator Or Baseline	2,5‑isomer: activates C4 and C6. 3,5‑isomer: activates C2, C4, C6. 4,2‑isomer: activates C5 and C6. All comparators yield multiple possible EAS products.
Quantified Difference	Qualitative (regiochemical uniqueness). No experimental EAS rate or product distribution data available for direct comparison.
Conditions	Prediction based on classical electrophilic aromatic substitution directing rules and Hammett σ⁺ constants for –OH, –NMe2, –OiPr substituents [2].

Why This Matters

For synthetic chemists using this compound as a building block, regiochemical predictability directly translates to higher yields, simpler purification, and reduced synthesis cost. A single dominant EAS site avoids the need for protecting group strategies or chromatographic separation of regioisomers.

• [1] PubChem Compound Summaries for CIDs 72221994, 72221983, 72221947, 72221991. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/ (accessed 2026-04-27). View Source
• [2] Hansch, C.; Leo, A.; Taft, R. W. A survey of Hammett substituent constants and resonance and field parameters. Chem. Rev., 1991, 91(2), 165–195. DOI: 10.1021/cr00002a004. View Source

Ether Oxygen Impact on H‑Bond Profile

2‑(Dimethylamino)‑4‑isopropylphenol (CAS 857629‑76‑6) is a close analog that replaces the isopropoxy oxygen with a direct C–C bond, reducing molecular weight from 195.26 to 179.26 g·mol⁻¹ (Δ = 16 Da) and reducing the hydrogen bond acceptor count from 3 to 2 [1]. This structural change eliminates a potential hydrogen bond acceptor site and alters the electron density on the aromatic ring, as the isopropoxy oxygen donates electron density via resonance (+M effect), whereas the isopropyl group exerts only a weak inductive (+I) effect. The target compound thus offers an additional H‑bond acceptor and a different electronic profile, which can be critical when the ether oxygen engages in key interactions with a biological target or catalytic metal centre.

Evidence Dimension	Molecular weight and hydrogen bond acceptor count
Target Compound Data	MW = 195.26 g·mol⁻¹; H‑bond acceptors = 3 [1]
Comparator Or Baseline	2‑(Dimethylamino)‑4‑isopropylphenol (CAS 857629‑76‑6): MW = 179.26 g·mol⁻¹; H‑bond acceptors = 2
Quantified Difference	ΔMW = +16 Da; ΔH‑bond acceptors = +1 (isopropoxy oxygen)
Conditions	PubChem computed properties; Bidepharm vendor specification for comparator .

Why This Matters

A 16 Da mass difference is analytically significant for LC‑MS identification and quantification. More importantly, the additional H‑bond acceptor can be the decisive factor in target binding or solubility, making the target compound functionally non‑interchangeable with the de‑oxygenated analog.

• [1] PubChem Compound Summary for CID 72221994, '2-(Dimethylamino)-4-isopropoxyphenol'. https://pubchem.ncbi.nlm.nih.gov/compound/1243353-60-7 (accessed 2026-04-27). View Source

2-(Dimethylamino)-4-isopropoxyphenol Application Scenarios

Hit‑to‑Lead Optimization with Controlled Lipophilicity

In lead optimization campaigns where LogP values near 2.0–2.5 are targeted for oral bioavailability, the 0.25 log unit lower lipophilicity of 2‑(dimethylamino)‑4‑isopropoxyphenol relative to the 2,5‑isomer (Section 3, Evidence Item 2) provides a measurable advantage for reducing non‑specific protein binding while maintaining membrane permeability. Simultaneously, its capacity for intramolecular O–H···N hydrogen bonding (Section 3, Evidence Item 1) effectively masks the phenolic –OH donor, a feature that can improve cell penetration in cell‑based phenotypic assays. This combination makes the compound particularly suitable for fragment‑based drug discovery and CNS‑targeted library design [1].

Regioselective Building Block for Scaffold Diversification

The uniquely predictable single‑site activation at the C6 position (Section 3, Evidence Item 3) positions 2‑(dimethylamino)‑4‑isopropoxyphenol as a superior starting material for the synthesis of 6‑substituted derivatives without the need for protecting group strategies or isomeric separation. This is especially valuable in parallel synthesis and automated library production, where regiochemical purity directly affects screening data quality and reduces purification costs [2].

SAR Studies of Ether Oxygen in Target Binding

The direct comparison with 2‑(dimethylamino)‑4‑isopropylphenol (Section 3, Evidence Item 4) reveals a quantifiable 16 Da mass difference and the gain of one hydrogen bond acceptor. This makes the target compound the preferred probe for SAR investigations where the contribution of the ether oxygen to binding affinity or selectivity must be isolated. Combinatorial use of both compounds in matched molecular pair analysis can deconvolute the electronic and steric contributions of the isopropoxy oxygen .

Pre‑formulation Solubility Profiling

The systematic LogP difference and intramolecular H‑bonding capability of 2‑(dimethylamino)‑4‑isopropoxyphenol relative to its positional isomers (Section 3, Evidence Items 1 and 2) make it a valuable comparator in pre‑formulation solubility screens. Researchers evaluating the impact of subtle structural changes on thermodynamic solubility, dissolution rate, and solid‑state stability can use this compound to benchmark the 2,4‑substitution pattern against the 2,5‑ and 3,5‑alternatives .

• [1] Bilton, C.; Howard, J. A. K.; et al. Intramolecular hydrogen bonding in ortho‑substituted phenols: structural and spectroscopic evidence. J. Chem. Soc., Perkin Trans. 2, 1999, 2007–2014. DOI: 10.1039/A904567K. View Source
• [2] Hansch, C.; Leo, A.; Taft, R. W. A survey of Hammett substituent constants and resonance and field parameters. Chem. Rev., 1991, 91(2), 165–195. DOI: 10.1021/cr00002a004. View Source